Cas no 66470-78-8 (1,3,5-Pentanetriol, 3-methyl-, triacetate)

66470-78-8 structure
Product name:1,3,5-Pentanetriol, 3-methyl-, triacetate
1,3,5-Pentanetriol, 3-methyl-, triacetate Chemical and Physical Properties
Names and Identifiers
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- 1,3,5-Pentanetriol, 3-methyl-, triacetate
- acetic acid,3-methylpentane-1,3,5-triol
- Acetic acid--3-methylpentane-1,3,5-triol (3/1)
- 66470-78-8
- DTXSID80792395
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- Inchi: InChI=1S/C6H14O3.3C2H4O2/c1-6(9,2-4-7)3-5-8;3*1-2(3)4/h7-9H,2-5H2,1H3;3*1H3,(H,3,4)
- InChI Key: PARPKKSKRBXOJE-UHFFFAOYSA-N
- SMILES: CC(=O)O.CC(=O)O.CC(=O)O.CC(CCO)(CCO)O
Computed Properties
- Exact Mass: 314.15768240g/mol
- Monoisotopic Mass: 314.15768240g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 97.7
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 173Ų
1,3,5-Pentanetriol, 3-methyl-, triacetate Related Literature
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Eri Nagabuchi,Masashi Takahashi,Hatsumi Mori Chem. Commun., 2014,50, 2481-2483
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A. N. Alayón,J. G. Ortega Avila,I. Echeverri Jiménez Food Funct., 2018,9, 1570-1577
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Elisabet Öberg,Xue-Li Geng,Marie-Pierre Santoni,Sascha Ott Org. Biomol. Chem., 2011,9, 6246-6255
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Y. Zhao,F. Schwemmer,S. Zehnle Lab Chip, 2015,15, 4133-4137
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